Ethyl 4-(4-chlorophenoxy)-2,2-dimethyl-3-oxobutanoate

• CAS No.: 66216-06-6
• Molecular Formula: C14H17ClO4
• Molecular Weight: 284.73 g/mol
• IUPAC Name: ethyl 4-(4-chlorophenoxy)-2,2-dimethyl-3-oxobutanoate
• InChI: InChI=1S/C14H17ClO4/c1-4-18-13(17)14(2,3)12(16)9-19-11-7-5-10(15)6-8-11/h5-8H,4,9H2,1-3H3
• InChI Key: FPASGAFVNIAGEZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C)C(=O)COC1=CC=C(C=C1)Cl

Description

Ethyl 4-(4-chlorophenoxy)-2,2-dimethyl-3-oxobutanoate is a useful research compound. Its molecular formula is C14H17ClO4 and its molecular weight is 284.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

316 g (2 mol) of 4-bromo-2,2-dimethyl-3-keto-butanoic acid ethyl ester were added dropwise, at 30° C., to 246 g (2 mol) of 4-chlorophenol and 210 g of potassium carbonate in 1,000 ml of dimethylformamide. The mixture was stirred for 20 hours at room temperature and 2 hours at 40° C. The reaction mixture was then introduced into 2,000 ml of water. The aqueous phase was extracted by shaking twice with 500 ml of methylene chloride at a time and the organic phase was extracted by shaking twice with 250 ml of water each time. The combined organic phases were dried, concentrated and distilled. 324 g (56% of theory) of 4-(4-chlorophenoxy)-2,2-dimethyl-3-keto-butanoic acid ethyl ester of melting point 125-135° C./0.1 mm Hg were obtained.